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Introduction

SD-70 is a small molecule inhibitor of the histone demethylase KDM4C (also known as
JMJD2C), which has demonstrated anti-tumor efficacy in various cancer models, including
prostate cancer, lung cancer, and glioblastoma.[1][2][3][4] By inhibiting KDM4C, SD-70 can
modulate gene expression programs that are critical for cancer cell survival and proliferation,
ultimately leading to the induction of apoptosis. These application notes provide an overview of
SD-70's effects on cancer cells and detailed protocols for its use in research settings.

Mechanism of Action

SD-70 functions as a KDM4C inhibitor with a reported IC50 of 30 uM.[4][5] The inhibition of
KDMA4C by SD-70 leads to an increase in histone H3 lysine 9 trimethylation (H3K9me3) on the
promoter regions of target genes. One of the key downstream effects of KDM4C inhibition is
the suppression of MDM2 expression, which in turn activates the apoptosis signaling pathway.
[1] This suggests a mechanism of action involving the p53 tumor suppressor pathway, as
MDMZ2 is a critical negative regulator of p53.

Data Presentation
Table 1: In Vitro Efficacy of SD-70 on Cancer Cell
Viability
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Cell Line Cancer Type Effect Concentration  Source(s)
CWR22Rv1l Prostate Cancer 9% cell survival 10 uM [6]
PC3 Prostate Cancer 14% cell survival 2 uM [6]
DU145 Prostate Cancer 26% cell survival 2 uM [6]
Significantly
Lewis Cells Lung Cancer reduced cell Not specified [2]
growth
_ Decreased cell
Glioblastoma ) N
Cell Glioblastoma growth and Not specified [3]
ells
viability
Cancer Model Treatment Regimen Outcome Source(s)

CWR22Rv1 Prostate 10 mg/kg daily (i.p. Dramatic inhibition of

[1]

Cancer Xenograft injection) tumor growth

Lung Cancer - Significantly reduced
Not specified [2]

Transplanted Tumors tumor growth

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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